Cas no 72090-82-5 (Imidazo[1,​2-​b]​pyridazine-​3-​carbonitrile)

• Product Name: Imidazo[1,​2-​b]​pyridazine-​3-​carbonitrile
• CAS No: 72090-82-5
• MF: C₇H₄N₄
• MW: 144.133460044861
• MDL: MFCD28347684
• CID: 1057976
• PubChem ID: 82651375
• Update Time: 2025-05-27

Imidazo[1,​2-​b]​pyridazine-​3-​carbonitrile Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,?2-?b]?pyridazine-?3-?carbonitrile
• Imidazo[1,​2-​b]​pyridazine-​3-​carbonitrile
• IMidazo[1,2-b]pyridazine-3-carbonitrile
• AKOS022966294
• SCHEMBL19840388
• 72090-82-5
• DB-230531

• MDL： MFCD28347684
• Inchi： 1S/C7H4N4/c8-4-6-5-9-7-2-1-3-10-11(6)7/h1-3,5H
• InChI Key： YLXWTAXPOOYRSL-UHFFFAOYSA-N
• SMILES： N12C(C#N)=CN=C1C=CC=N2

Computed Properties

• Exact Mass: 144.043596145g/mol
• Monoisotopic Mass: 144.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on Imidazo[1,​2-​b]​pyridazine-​3-​carbonitrile

Recent Advances in the Study of Imidazo[1,2-b]pyridazine-3-carbonitrile (CAS: 72090-82-5) in Chemical Biology and Pharmaceutical Research

Imidazo[1,2-b]pyridazine-3-carbonitrile (CAS: 72090-82-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile pharmacological properties and potential applications in drug discovery. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique structural features make it a promising scaffold for the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the synthetic versatility of Imidazo[1,2-b]pyridazine-3-carbonitrile, with several research groups reporting efficient and scalable synthetic routes. For instance, a 2023 study published in the Journal of Medicinal Chemistry described a one-pot multicomponent reaction that yields high-purity Imidazo[1,2-b]pyridazine-3-carbonitrile derivatives with excellent yields. This advancement is particularly significant for large-scale production and further pharmacological evaluation.

In terms of biological activity, Imidazo[1,2-b]pyridazine-3-carbonitrile has demonstrated potent inhibitory effects on various kinases, including cyclin-dependent kinases (CDKs) and tyrosine kinases, which are critical targets in cancer therapy. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound exhibited nanomolar IC50 values against CDK2, suggesting their potential as anticancer agents. Moreover, recent in vivo studies have shown promising results in xenograft models, further validating its therapeutic potential.

Beyond oncology, Imidazo[1,2-b]pyridazine-3-carbonitrile has also been explored for its antimicrobial properties. A 2023 preprint on bioRxiv reported that this compound and its analogs displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for addressing the global antibiotic resistance crisis.

In the realm of neurological disorders, preliminary studies have suggested that Imidazo[1,2-b]pyridazine-3-carbonitrile derivatives may modulate neurotransmitter systems, particularly those involving GABA receptors. A 2021 study in ACS Chemical Neuroscience found that certain analogs exhibited anxiolytic and anticonvulsant effects in rodent models, opening new avenues for the treatment of anxiety and epilepsy.

Despite these promising findings, challenges remain in the development of Imidazo[1,2-b]pyridazine-3-carbonitrile-based therapeutics. Pharmacokinetic studies indicate that some derivatives exhibit poor oral bioavailability, necessitating further structural optimization. Additionally, the exact molecular targets and mechanisms of action for many of its biological activities require more comprehensive elucidation.

In conclusion, Imidazo[1,2-b]pyridazine-3-carbonitrile (CAS: 72090-82-5) represents a highly promising scaffold in medicinal chemistry with diverse therapeutic applications. Recent advances in synthetic methodologies and biological evaluations have significantly enhanced our understanding of this compound's potential. Future research should focus on addressing the current limitations while exploring novel derivatives with improved pharmacological profiles. The continued investigation of this compound is likely to yield valuable contributions to the development of next-generation therapeutics across multiple disease areas.